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Compound of Interest

Compound Name: 7-O-Methylporiol

Cat. No.: B12420549 Get Quote

CAS Number: 206560-99-8 Molecular Formula: C₁₇H₁₆O₅ Molecular Weight: 300.31

This technical guide provides a comprehensive overview of 7-O-Methylporiol, a C-methylated

flavonoid, for researchers, scientists, and drug development professionals. Due to the limited

publicly available data on the biological activity of this specific compound, this document

focuses on its chemical properties, isolation, and the broader context of related compounds.

Chemical and Physical Properties
7-O-Methylporiol is a flavonoid distinguished by a methyl group at the C-7 position. Its

fundamental properties are summarized in the table below.

Property Value Source

CAS Number 206560-99-8 N/A

Molecular Formula C₁₇H₁₆O₅ N/A

Molecular Weight 300.31 g/mol N/A

IUPAC Name
5,4'-dihydroxy-7-methoxy-8-

methylflavanone
N/A

Canonical SMILES

CC1=C(C2=C(C=C1OC)OC(C

(C2=O)C3=CC=C(C=C3)O)O)

O

N/A
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Isolation and Synthesis
Natural Source and Isolation
7-O-Methylporiol was first isolated from the leaf exudate of Callistemon coccineus, a plant

belonging to the Myrtaceae family. The isolation was part of a broader study on C-methylated

flavonoids from the leaf waxes of various Myrtaceae species.

Experimental Protocol: Isolation from Callistemon coccineus

The isolation procedure, as described in the initial discovery, involves the following general

steps:

Extraction: The waxy coating on the leaves of Callistemon coccineus is extracted using a

suitable organic solvent to dissolve the surface flavonoids.

Chromatographic Separation: The resulting extract is subjected to column chromatography

on silica gel or a similar stationary phase.

Fractionation: Elution with a gradient of solvents is used to separate the different flavonoid

constituents.

Purification: Fractions containing 7-O-Methylporiol are further purified using techniques

such as preparative thin-layer chromatography (pTLC) or high-performance liquid

chromatography (HPLC).

Structure Elucidation: The structure of the isolated compound is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

A generalized workflow for the isolation of flavonoids from plant material is depicted below.

Plant Material (Callistemon coccineus leaves) Solvent Extraction Crude Extract Column Chromatography Fractions Purification (pTLC/HPLC) Isolated 7-O-Methylporiol Structure Elucidation (NMR, MS)
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Caption: Generalized workflow for the isolation of 7-O-Methylporiol.
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Chemical Synthesis
Currently, there are no published, detailed protocols for the total synthesis of 7-O-
Methylporiol. The synthesis of flavonoids, in general, involves multi-step processes that can

be adapted for the specific substitutions found in this molecule.

Biological Activity and Mechanism of Action
As of the latest literature review, there is a notable absence of published studies detailing the

specific biological activities or the mechanism of action of 7-O-Methylporiol. Flavonoids as a

class are known to exhibit a wide range of pharmacological effects, including antioxidant, anti-

inflammatory, antimicrobial, and anticancer properties. The presence of the C-methylation and

O-methylation in 7-O-Methylporiol may influence its bioavailability and activity profile

compared to other flavonoids.

The potential biological activities of flavonoids are often attributed to their ability to modulate

various signaling pathways. A hypothetical representation of common flavonoid-modulated

pathways is provided below. It is important to note that the involvement of 7-O-Methylporiol in
these pathways has not been experimentally confirmed.
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Caption: Hypothetical signaling pathways potentially modulated by flavonoids.
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Future Directions and Research Opportunities
The lack of biological data for 7-O-Methylporiol presents a significant opportunity for future

research. Key areas for investigation include:

In vitro screening: Assessing the antioxidant, anti-inflammatory, antimicrobial, and cytotoxic

activities of 7-O-Methylporiol against various cell lines.

Mechanism of action studies: Investigating the molecular targets and signaling pathways

modulated by this flavonoid.

In vivo studies: Evaluating the efficacy and safety of 7-O-Methylporiol in animal models of

disease.

Structure-activity relationship (SAR) studies: Synthesizing analogs of 7-O-Methylporiol to
understand the contribution of its specific structural features to any observed biological

activity.

Conclusion
7-O-Methylporiol is a structurally interesting C-methylated flavonoid isolated from Callistemon

coccineus. While its chemical properties have been defined, its biological potential remains

largely unexplored. This technical guide serves as a foundational document, summarizing the

current knowledge and highlighting the significant need for further research to unlock the

potential therapeutic applications of this novel natural product. The scientific community is

encouraged to pursue studies that will elucidate the pharmacological profile of 7-O-
Methylporiol, thereby contributing to the development of new therapeutic agents.

To cite this document: BenchChem. [7-O-Methylporiol: An In-depth Technical Guide on a
Novel Flavonoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420549#7-o-methylporiol-cas-number-206560-99-
8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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